Cas no 66643-50-3 (1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-oxo-, ethyl ester)

• Product Name: 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-oxo-, ethyl ester
• CAS No: 66643-50-3
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 396038
• PubChem ID: 12414169
• Update Time: 2025-04-19

1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-oxo-, ethyl ester
• ethyl 3-oxo-2,6-dihydropyridine-1-carboxylate
• ethyl 5-oxo-5,6-dihydropyridine-1(2H)-carboxylate
• SCHEMBL10824399
• Ethyl 3-oxo-3,6-dihydropyridine-1(2H)-carboxylate
• DTXSID50497163
• 66643-50-3
• ethyl5-oxo-5,6-dihydropyridine-1(2H)-carboxylate

• Inchi： 1S/C8H11NO3/c1-2-12-8(11)9-5-3-4-7(10)6-9/h3-4H,2,5-6H2,1H3
• InChI Key： RVMJSZIVTKTPOM-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CC=CC(C1)=O)=O

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61